Cas no 117842-09-8 (Hymexelsin)

• Product Name: Hymexelsin
• CAS No: 117842-09-8
• MF: C₂₁H₂₆O₁₃
• MW: 486.423347949982
• CID: 185746
• PubChem ID: 189520
• Update Time: 2025-04-19

Hymexelsin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-6-methoxy-
• Xeroboside
• Hymexelsin
• 7-O-beta-Apiofuranosyl-(1<SYM174>6)-beta-glucopyranosylscopoletin
• DTXSID70922563
• 117842-09-8
• 7-[6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-6-methoxychromen-2-one
• 2H-1-Benzopyran-2-one, 7-((6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy)-6-methoxy-
• 6-Methoxy-2-oxo-2H-1-benzopyran-7-yl 6-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
• 7-O-beta-Apiofuranosyl-(1->6)-beta-glucopyranosylscopoletin
• 7-O-[beta-D-Apiofuranosyl-(1->6)-beta-D-glucopyranosyl]-6-methoxycoumarin
• DA-54193
• G88991

• Inchi： 1S/C21H26O13/c1-29-11-4-9-2-3-14(23)32-10(9)5-12(11)33-19-17(26)16(25)15(24)13(34-19)6-30-20-18(27)21(28,7-22)8-31-20/h2-5,13,15-20,22,24-28H,6-8H2,1H3
• InChI Key： DCERMUGUBKSKBM-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(CO)(CO1)O)O)O)O)O)OC1C=C2C(C=CC(=O)O2)=CC=1OC

Computed Properties

• Exact Mass: 486.13728
• Monoisotopic Mass: 486.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Color/Form: Brown powder
• Density: 1.66
• Boiling Point: 818.7°C at 760 mmHg
• Flash Point: 284.9°C
• Refractive Index: 1.671
• PSA: 193.83
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Hymexelsin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides